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Compound of Interest

N-(2-ethoxyphenyl)-3-
Compound Name:
oxobutanamide

Cat. No.: B1362492

Researchers, scientists, and drug development professionals seeking detailed information on
the biological activity of N-(2-ethoxyphenyl)-3-oxobutanamide will find a notable scarcity of
publicly available data. Despite its defined chemical structure, extensive searches of scientific
literature and chemical databases have yielded minimal information regarding its specific
biological effects, mechanisms of action, and associated experimental protocols.

This technical guide aims to provide a comprehensive overview of the currently available
information, or lack thereof, and to contextualize the compound within the broader landscape of
related chemical structures with known biological activities.

Compound Profile: N-(2-ethoxyphenyl)-3-
oxobutanamide
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Identifier Value

IUPAC Name N-(2-ethoxyphenyl)-3-oxobutanamide

Synonyms Acetoacet-o-phenetidide, N--(2-
ethoxyphenyl)acetoacetamide

CAS Number 41687-09-6

Molecular Formula C12H15NO3

Molecular Weight 221.25 g/mol

Structure (See Figure 1)

Current Status of Biological Activity Data

As of the latest available information, there are no significant, peer-reviewed studies detailing
the specific biological activities of N-(2-ethoxyphenyl)-3-oxobutanamide. Searches of
prominent scientific databases, including PubMed, Scopus, and Web of Science, did not reveal
any dedicated research on the pharmacological, toxicological, or any other biological effects of
this compound.

The PubChem database, a comprehensive resource for chemical information, lists the
compound (CID 296086) but does not contain any associated bioactivity data. This suggests
that the compound has not been extensively screened in biological assays or that the results of
any such screenings have not been made public.

Inferences from Structurally Related Compounds

While direct data is lacking, it is possible to make some tentative inferences based on the
biological activities of structurally similar molecules. N-(2-ethoxyphenyl)-3-oxobutanamide
belongs to the class of acetoacetanilides, which are known to be versatile precursors in the
synthesis of various heterocyclic compounds, some of which possess biological activity.

For instance, related anilide and carboxamide derivatives have been investigated for a range of
biological activities, including:
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» Antimicrobial Activity: Various N-aryl-3-oxobutanamide derivatives have been synthesized
and evaluated for their potential as antibacterial and antifungal agents.

 Anti-inflammatory Activity: The core anilide structure is present in some non-steroidal anti-
inflammatory drugs (NSAIDs).

e Analgesic Activity: Certain acetoacetanilide derivatives have been explored for their pain-
relieving properties.

It is crucial to emphasize that these are general activities of related chemical classes, and it
cannot be assumed that N-(2-ethoxyphenyl)-3-oxobutanamide possesses any of these
properties without direct experimental evidence.

Potential Sighaling Pathways and Mechanisms of
Action (Hypothetical)

Given the absence of experimental data, any discussion of signaling pathways or mechanisms
of action for N-(2-ethoxyphenyl)-3-oxobutanamide remains purely hypothetical. Based on its
structure, potential, yet unproven, interactions could involve:

» Enzyme Inhibition: The (-dicarbonyl moiety could potentially chelate metal ions in the active
sites of metalloenzymes.

» Receptor Binding: The substituted phenyl ring and amide linkage could facilitate binding to
various cellular receptors.

The following diagram illustrates a hypothetical workflow for the initial screening of N-(2-
ethoxyphenyl)-3-oxobutanamide to elucidate its biological activity.
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» To cite this document: BenchChem. [Biological Activity of N-(2-ethoxyphenyl)-3-
oxobutanamide: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1362492#biological-activity-of-n-2-ethoxyphenyl-
3-oxobutanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b1362492?utm_src=pdf-body-img
https://www.benchchem.com/product/b1362492#biological-activity-of-n-2-ethoxyphenyl-3-oxobutanamide
https://www.benchchem.com/product/b1362492#biological-activity-of-n-2-ethoxyphenyl-3-oxobutanamide
https://www.benchchem.com/product/b1362492#biological-activity-of-n-2-ethoxyphenyl-3-oxobutanamide
https://www.benchchem.com/product/b1362492#biological-activity-of-n-2-ethoxyphenyl-3-oxobutanamide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1362492?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

